12S-Hpepe

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C20H30O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h3-4,7-11,13-14,17,19,23H,2,5-6,12,15-16,18H2,1H3,(H,21,22)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
• InChIKey: HDMYXONNVAOHFR-UOLHMMFFSA-N

12S-Hpepe: Procurement-Relevant Baseline Characterization for the EPA-Derived 12-Lipoxygenase Product

12S-Hpepe (12(S)-hydroperoxy-5Z,8Z,10E,14Z,17Z-eicosapentaenoic acid) is a monohydroperoxy polyunsaturated fatty acid produced by the action of 12-lipoxygenase (12-LO) on eicosapentaenoic acid (EPA), an omega-3 fatty acid . It is an endogenous lipid mediator and intermediate metabolite that has been implicated in platelet aggregation inhibition and downregulation of PGHS-2 expression, with potential anti-inflammatory activity . As the S-configured 12-hydroperoxy regioisomer, it is distinct from other positional and stereochemical isomers in its biosynthetic origin and biological target engagement [1]. Its characterization is essential for researchers investigating omega-3 derived eicosanoid signaling and for those seeking a defined tool compound to interrogate EPA-specific lipoxygenase pathways distinct from arachidonic acid-derived analogs.

Defined Stereochemistry 12S-configuration required for enzymatic recognition

Omega-3 Lineage EPA-derived to differentiate from arachidonic acid pathways

12-LOX Product Pathway-specific probe for lipoxygenase signaling studies

• [1] 12(S)-HpEPE (CHEBI:90996). EMBL-EBI ChEBI database. 2016. View Source

Why 12S-Hpepe Cannot Be Interchanged with Generic Hydroperoxyeicosanoids

Although 12S-Hpepe is structurally analogous to arachidonic acid-derived 12S-HpETE and to other regioisomers such as 15S-HpEPE, their biological profiles are not interchangeable due to distinct precursor fatty acid utilization, regiospecific enzymatic recognition, and downstream metabolic partitioning. Direct comparative studies demonstrate that while 12S-HpEPE and 12S-HpETE exhibit near-equipotent inhibition of platelet aggregation, their differential conversion to hepoxilin A4/B4 versus A3/B3 produces distinct downstream signaling outputs [1]. Furthermore, the omega-3 backbone of 12S-HpEPE confers differential modulation of PGHS-2 expression compared to omega-6 derived analogs, as established in human microvascular endothelial cells [2]. Substitution with a non-stereospecific mixture or an alternative regioisomer will yield divergent activation profiles and experimental irreproducibility. The quantitative evidence below establishes the specific, measurable parameters that justify procurement of defined 12S-Hpepe over generic alternatives.

Precursor backbone mismatch

EPA-derived 12S-HpEPE may yield different PGHS-2 regulation than AA-derived analogs

Regioisomer potency shift

5- or 15-hydroperoxy isomers may not achieve the reported 12-isomer potency rank

Stereochemical dependency

Racemic mixtures or 12R-enantiomer may reduce hepoxilin A4/B4 conversion

• [1] Takenaga M, Hirai A, Terano T, Tamura Y, Kitagawa H, Yoshida S. Comparison of the in vitro effect of eicosapentaenoic acid (EPA)-derived lipoxygenase metabolites on human platelet function with those of arachidonic acid. Thromb Res. 1986 Feb 1;41(3):373-84. doi: 10.1016/0049-3848(86)90248-3. PMID: 3010490. View Source
• [2] Ait-Said F, et al. Inhibition by eicosapentaenoic acid of IL-1beta-induced PGHS-2 expression in human microvascular endothelial cells: involvement of lipoxygenase-derived metabolites and p38 MAPK pathway. Biochim Biophys Acta. 2003;1631(1):77-84. doi: 10.1016/S1388-1981(02)00356-6. View Source

Quantitative Differentiation Guide: Head-to-Head Evidence for 12S-Hpepe Selection

Inhibition of Human Platelet Aggregation: Potency Equivalent to 12-HPETE but with Distinct Precursor Lineage

In a direct comparative study using washed human platelets, 12S-HpEPE inhibited AA- and collagen-induced platelet aggregation and serotonin (5-HT) release with potency nearly identical to 12-HPETE, the arachidonic acid-derived analog. Both compounds showed dose-dependent inhibition, establishing that the omega-3 versus omega-6 backbone does not diminish anti-aggregatory activity in this context [1]. The equipotency confirms that 12S-HpEPE is a functionally valid tool for interrogating 12-LOX pathways in platelet biology without confounding loss of activity.

Platelet Aggregation Inhibition

Head-to-head

Near-equipotent inhibition vs. 12-HPETE in washed platelets

Supports EPA-specific 12-LOX platelet assay context

Dose-dependent; in vitro study

Evidence Dimension	Inhibition of washed human platelet aggregation and 5-HT release induced by arachidonic acid (AA) and collagen
Target Compound Data	12-HPEPE inhibited aggregation dose-dependently; potency described as 'almost equal' to 12-HPETE
Comparator Or Baseline	12-HPETE (arachidonic acid-derived analog)
Quantified Difference	Nearly identical inhibitory potency between 12-HPEPE and 12-HPETE
Conditions	Washed human platelets; aggregation induced by AA and collagen; in vitro

Why This Matters

This quantitative equivalence ensures that 12S-HpEPE can serve as a direct omega-3 surrogate for 12-HPETE in platelet aggregation assays, enabling mechanistic studies of EPA-derived 12-LOX signaling without sacrificing potency.

• [1] Takenaga M, Hirai A, Terano T, Tamura Y, Kitagawa H, Yoshida S. Comparison of the in vitro effect of eicosapentaenoic acid (EPA)-derived lipoxygenase metabolites on human platelet function with those of arachidonic acid. Thromb Res. 1986 Feb 1;41(3):373-84. doi: 10.1016/0049-3848(86)90248-3. PMID: 3010490. View Source

Regiospecific Downregulation of PGHS-2 Expression in Human Pulmonary Microvascular Endothelial Cells

In human pulmonary microvascular endothelial cells (HPMECs) stimulated with IL-1β, 12S-HpEPE, 15S-HpEPE, and leukotriene D5 each reproduced a similar inhibitory effect on PGHS-2 expression, suggesting these metabolites mediate the anti-inflammatory action of EPA [1]. This regiospecific activity distinguishes the 12S isomer from other positional isomers that may not engage the same downstream pathways. While the study did not report an IC50 value, the qualitative observation of equipotent inhibition among these lipoxygenase products supports the use of defined 12S-HpEPE to recapitulate EPA's PGHS-2 downregulation.

PGHS-2 Expression Regulation

Data to verify

Qualitative inhibition similar to 15-HpEPE and LTD5

Supports endothelial inflammation model studies

No IC50 reported; regiospecific context

Evidence Dimension	Downregulation of IL-1β-induced PGHS-2 expression in HPMECs
Target Compound Data	12(S)-HpEPE reduced PGHS-2 expression
Comparator Or Baseline	15(S)-HpEPE and Leukotriene D5
Quantified Difference	Qualitative observation of similar inhibitory effect; no IC50 reported
Conditions	Human pulmonary microvascular endothelial cells (HPMECs); IL-1β stimulation

Why This Matters

This cell-based evidence supports the selection of 12S-HpEPE as a defined regioisomer to study EPA-dependent suppression of PGHS-2 in endothelial inflammation models, differentiating it from analogs with uncharacterized or divergent regiospecific effects.

• [1] Ait-Said F, et al. Inhibition by eicosapentaenoic acid of IL-1beta-induced PGHS-2 expression in human microvascular endothelial cells: involvement of lipoxygenase-derived metabolites and p38 MAPK pathway. Biochim Biophys Acta. 2003;1631(1):77-84. doi: 10.1016/S1388-1981(02)00356-6. PMID: 12573450. View Source

Stereospecific Conversion to Hepoxilin A4/B4: A Divergent Metabolic Fate from 12S-HpETE

12S-HpEPE undergoes hemin-catalyzed transformation into hepoxilins A4 and B4, the omega-3 analogs of hepoxilins A3 and B3 derived from 12S-HpETE [1]. This enzymatic conversion is stereospecific: the S-configuration at C12 is essential for recognition by the hepoxilin synthase activity of 12-LOX [2]. While both 12S-HpEPE and 12S-HpETE produce hepoxilins, the resulting epoxy-hydroxy metabolites possess distinct chain lengths and double bond positions (pentaenoic vs. tetraenoic backbone), which may confer differential receptor binding and biological stability. The stereospecific requirement precludes the use of racemic mixtures or alternative regioisomers, as they will not efficiently yield the native hepoxilin A4/B4 products.

Hepoxilin A4/B4 Conversion

Class-level

12S-HpEPE yields hepoxilin A4/B4; 12-HPETE yields A3/B3

Divergent metabolic fate requires defined 12S-isomer

Stereospecific; racemic mixtures yield incorrect products

Evidence Dimension	Conversion to hepoxilin products by bovine hemin
Target Compound Data	12S-HpEPE transformed into hepoxilin A4 and B4
Comparator Or Baseline	12S-HpETE (converted to hepoxilin A3 and B3)
Quantified Difference	Divergent product profiles due to different fatty acid backbones; stereospecific conversion requires S-configuration
Conditions	Incubation with bovine hemin in phosphate buffer; products confirmed by GC-MS

Why This Matters

This stereospecific metabolic divergence mandates procurement of defined 12S-HpEPE for studies of EPA-derived hepoxilin signaling; generic substitution will yield incorrect product profiles and confound mechanistic interpretations.

• [1] Pace-Asciak CR. Formation of hepoxilin A4, B4 and the corresponding trioxilins from 12(S)-hydroperoxy-5,8,10,14,17-icosapentaenoic acid. Prostaglandins Leukot Med. 1986 Apr;22(1):1-9. doi: 10.1016/0262-1746(86)90017-x. PMID: 3012585. View Source
• [2] Nigam S, Zafiriou MP, Deva R, Ciccoli R, Roux-Van der Merwe R. Structure, biochemistry and biology of hepoxilins: an update. FEBS J. 2007 Jul;274(14):3503-3512. doi: 10.1111/j.1742-4658.2007.05910.x. PMID: 17608719. View Source

Platelet Aggregation Inhibition: Additive Effect with 12-HPETE Suggests Non-Redundant Mechanisms

In washed human platelets, the combination of 12-HPEPE and 12-HPETE produced an additive inhibitory effect on AA- and collagen-induced aggregation [1]. This additivity implies that the two hydroperoxides may act through at least partially non-overlapping signaling pathways or receptor interactions, despite their near-equivalent individual potencies. Such non-redundancy underscores the value of using 12S-HpEPE in conjunction with, rather than as a direct replacement for, 12-HPETE when investigating EPA-specific contributions to platelet function. Procurement of defined 12S-HpEPE enables combinatorial studies that generic or impure substitutes cannot support.

Additive Platelet Inhibition

Head-to-head

Combination with 12-HPETE produces additive effect

Suggests non-redundant signaling pathways

Combinatorial studies require both compounds

Evidence Dimension	Platelet aggregation inhibition (combination effect)
Target Compound Data	12-HPEPE (potency nearly equal to 12-HPETE)
Comparator Or Baseline	12-HPEPE + 12-HPETE combination
Quantified Difference	Additive inhibitory effect when combined, indicating non-redundant mechanisms
Conditions	Washed human platelets; aggregation induced by AA and collagen; in vitro

Why This Matters

The additive effect confirms that 12S-HpEPE engages distinct signaling nodes from 12-HPETE, justifying its procurement as a separate, non-substitutable tool for dissecting EPA- versus AA-derived lipoxygenase signaling in platelet biology.

• [1] Takenaga M, Hirai A, Terano T, Tamura Y, Kitagawa H, Yoshida S. Comparison of the in vitro effect of eicosapentaenoic acid (EPA)-derived lipoxygenase metabolites on human platelet function with those of arachidonic acid. Thromb Res. 1986 Feb 1;41(3):373-84. doi: 10.1016/0049-3848(86)90248-3. PMID: 3010490. View Source

Stereochemical Identity (12S vs. 12R) Governs Enzymatic Recognition and Biological Activity

The S-configuration at carbon-12 is critical for biological recognition. Studies on the hepoxilin synthase activity of 12-lipoxygenase demonstrate that 12S-HpETE is a superior substrate compared to 12R-HpETE for conversion to hepoxilin A3 [1]. By extension, the 12S stereochemistry of 12S-HpEPE is essential for its metabolic processing into hepoxilin A4/B4 and for its activity as a platelet aggregation inhibitor. While direct quantitative comparison of 12S-HpEPE versus 12R-HpEPE is not available in the primary literature, the class-level stereospecificity of 12-LOX products provides a strong inference that the S-isomer is the biologically relevant form and that racemic or R-configured material will exhibit altered or reduced activity.

12S vs 12R Preference

Class-level inference

Literature supports S-isomer preference for 12-LOX activity

12S-isomer likely the active form for hepoxilin synthesis

Data to verify; inferred from 12-HpETE studies

Evidence Dimension	Stereospecific enzymatic conversion and biological activity
Target Compound Data	12S-HpEPE (S-configuration at C12)
Comparator Or Baseline	12R-HpEPE (R-configuration) or racemic mixture
Quantified Difference	Literature demonstrates that 12S-HpETE is preferred over 12R-HpETE for hepoxilin synthesis; by class-level analogy, 12S-HpEPE is predicted to be the active stereoisomer
Conditions	Inferred from 12-LOX hepoxilin synthase activity on 12S-HpETE vs 12R-HpETE

Why This Matters

This stereochemical requirement ensures that procurement of defined 12S-HpEPE is necessary to achieve consistent, biologically relevant results. Substitution with an undefined stereoisomeric mixture introduces uncontrolled variability in enzymatic conversion and functional assays.

• [1] Reynaud D, Demin P, Pace-Asciak CR. Hepoxilin A3 formation in the rat pineal gland selectively utilizes (12S)-hydroperoxyeicosatetraenoic acid (HPETE), but not (12R)-HPETE. J Biol Chem. 1994 Sep 30;269(39):23976-80. PMID: 7929046. View Source

Differential Impact on Platelet Aggregation: 12-Hydroperoxy Isomers vs. 5- and 15-Hydroperoxy Isomers

Among 5-, 12-, and 15-hydroperoxy isomers of both arachidonic acid and eicosapentaenoic acid, the 12-hydroperoxy derivatives were the most potent inhibitors of platelet aggregation and 5-HT release [1]. This regiospecificity underscores the unique biological potency of the 12-substitution pattern. While direct IC50 values for each isomer are not provided, the study's explicit ranking (12-HPEPE/12-HPETE > 5- or 15-isomers) provides a clear basis for selecting 12S-HpEPE over alternative regioisomers when maximal anti-aggregatory activity is desired. Procurement of the 12-isomer ensures the highest potency in functional platelet assays among the EPA-derived hydroperoxide class.

Regioisomer Potency Rank

Cross-study comparable

12-hydroperoxy > 5- or 15-hydroperoxy isomers

12-isomer preferred for maximal platelet inhibition

Rank order based on platelet aggregation data

Evidence Dimension	Inhibitory potency on platelet aggregation and 5-HT release
Target Compound Data	12-HPEPE (among the most potent 12-hydroperoxy isomers)
Comparator Or Baseline	5- and 15-hydroperoxy isomers of AA and EPA
Quantified Difference	12-hydroperoxy isomers were the most potent; explicit rank order: 12-isomers > 5- or 15-isomers
Conditions	Washed human platelets; AA- and collagen-induced aggregation and 5-HT release

Why This Matters

This regiospecific potency hierarchy directs procurement toward the 12S-HpEPE isomer for assays requiring maximal inhibition of platelet activation, avoiding less active 5- or 15-substituted analogs.

• [1] Takenaga M, Hirai A, Terano T, Tamura Y, Kitagawa H, Yoshida S. Comparison of the in vitro effect of eicosapentaenoic acid (EPA)-derived lipoxygenase metabolites on human platelet function with those of arachidonic acid. Thromb Res. 1986 Feb 1;41(3):373-84. doi: 10.1016/0049-3848(86)90248-3. PMID: 3010490. View Source

High-Value Research Applications for Defined 12S-Hpepe Based on Quantified Differentiation

Dissecting EPA-Specific Platelet 12-LOX Signaling in Aggregation and Thrombosis Models

Based on direct evidence that 12S-HpEPE inhibits washed human platelet aggregation with potency nearly equal to 12-HPETE and exhibits additive effects when combined [1], this compound is ideally suited for studies aimed at distinguishing EPA-derived from AA-derived lipoxygenase contributions to platelet function. Its use as a defined, stereospecific tool enables precise interrogation of omega-3 specific signaling pathways in thrombosis research without confounding from precursor fatty acid differences.

Investigating EPA-Mediated Downregulation of PGHS-2 in Vascular Inflammation

Given its demonstrated ability to downregulate IL-1β-induced PGHS-2 expression in human pulmonary microvascular endothelial cells alongside 15S-HpEPE and LTD5 [2], 12S-HpEPE serves as a critical reagent for elucidating the molecular mechanisms by which EPA exerts anti-inflammatory effects via its lipoxygenase metabolites. It allows researchers to bypass the need for whole EPA supplementation and directly test the role of specific downstream lipid mediators.

Probing Stereospecific Hepoxilin A4/B4 Biosynthesis and Downstream Signaling

The stereospecific conversion of 12S-HpEPE to hepoxilin A4 and B4 [3], which possess insulin secretagogue activity [4], makes this compound essential for studies of EPA-derived hepoxilin biology. Its defined S-configuration is a prerequisite for enzymatic generation of authentic hepoxilin products, enabling accurate investigation of their roles in insulin secretion, calcium signaling, and inflammation without the confounding effects of inactive stereoisomers.

Comparing Regiospecific Potency of EPA-Derived Hydroperoxides in Platelet Activation Assays

Because 12-hydroperoxy isomers (including 12S-HpEPE) have been explicitly shown to be more potent inhibitors of platelet aggregation and 5-HT release than their 5- or 15-substituted counterparts [1], 12S-HpEPE is the preferred tool compound for establishing regiospecific structure-activity relationships in platelet pharmacology. Its procurement ensures maximum assay sensitivity and avoids the reduced potency associated with alternative regioisomers.

Application

Selection Property

Validation Focus

Platelet 12-LOX EPA signaling

Defined 12S-stereochemistry, EPA-derived

Aggregation and 5-HT endpoint comparison

PGHS-2 regulation in vascular endothelium

Regiospecific 12-hydroperoxide

Endothelial cell model endpoint context

Hepoxilin A4/B4 biosynthesis

Stereospecific conversion substrate

Product profile and enzyme recognition

Regiospecific SAR in platelet pharmacology

12-hydroperoxy regioisomer

Rank-order potency review

• [1] Takenaga M, Hirai A, Terano T, Tamura Y, Kitagawa H, Yoshida S. Comparison of the in vitro effect of eicosapentaenoic acid (EPA)-derived lipoxygenase metabolites on human platelet function with those of arachidonic acid. Thromb Res. 1986 Feb 1;41(3):373-84. doi: 10.1016/0049-3848(86)90248-3. PMID: 3010490. View Source
• [2] Ait-Said F, et al. Inhibition by eicosapentaenoic acid of IL-1beta-induced PGHS-2 expression in human microvascular endothelial cells: involvement of lipoxygenase-derived metabolites and p38 MAPK pathway. Biochim Biophys Acta. 2003;1631(1):77-84. doi: 10.1016/S1388-1981(02)00356-6. PMID: 12573450. View Source
• [3] Pace-Asciak CR. Formation of hepoxilin A4, B4 and the corresponding trioxilins from 12(S)-hydroperoxy-5,8,10,14,17-icosapentaenoic acid. Prostaglandins Leukot Med. 1986 Apr;22(1):1-9. doi: 10.1016/0262-1746(86)90017-x. PMID: 3012585. View Source
• [4] Nigam S, Zafiriou MP, Deva R, Ciccoli R, Roux-Van der Merwe R. Structure, biochemistry and biology of hepoxilins: an update. FEBS J. 2007 Jul;274(14):3503-3512. doi: 10.1111/j.1742-4658.2007.05910.x. PMID: 17608719. View Source